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Compound of Interest

Compound Name: Rubanthrone A

Cat. No.: B15593569 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rubanthrone A is an anthrone-class natural product isolated from the aerial parts of Rubus

ulmifolius Schott.[1] It has a molecular formula of C₁₇H₁₄O₁₀ and a molecular weight of 378.29

g/mol .[1] Preliminary studies have indicated that Rubanthrone A possesses moderate

cytotoxic activity against the MCF-7 breast cancer cell line, making it a compound of interest for

further investigation in drug discovery and development.[1]

Ensuring the purity of a Rubanthrone A sample is of paramount importance. The presence of

impurities, such as synthetic precursors, degradation products, or co-isolated natural

compounds, can significantly impact the reliability and reproducibility of biological and

pharmacological studies. Impurities may lead to erroneous conclusions regarding the

compound's efficacy, toxicity, and mechanism of action. This document provides a detailed set

of protocols for a multi-tiered approach to accurately assess the purity of a Rubanthrone A
sample, employing chromatographic and spectroscopic techniques.

Overall Purity Assessment Workflow
The recommended workflow for assessing the purity of a Rubanthrone A sample follows a

logical progression from a rapid preliminary check to comprehensive quantitative analysis and

structural confirmation. This multi-step process ensures both the purity value and the identity of

the compound are accurately determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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